1-Bromo-4-[2-(2-methylpropoxy)ethyl]benzene

• Molecular Formula: C12H17BrO
• Molecular Weight: 257.17 g/mol
• IUPAC Name: 1-bromo-4-[2-(2-methylpropoxy)ethyl]benzene
• InChI: InChI=1S/C12H17BrO/c1-10(2)9-14-8-7-11-3-5-12(13)6-4-11/h3-6,10H,7-9H2,1-2H3
• InChI Key: HGETUVPCEZXXHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COCCC1=CC=C(C=C1)Br

Description

1-Bromo-4-[2-(2-methylpropoxy)ethyl]benzene is a useful research compound. Its molecular formula is C12H17BrO and its molecular weight is 257.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium hydroxide (1.32 g) and 1-bromo-2-methylpropane (1.04 mL) were added to a solution of 2-(4-bromophenyl)ethylalcohol (140 μL) in dimethyl sulfoxide (2 mL), and the mixture was stirred at room temperature overnight. Water was added to the reaction solution, followed by extraction with dichloromethane. The organic layer was filtered through diatomaceous earth and the filtrate was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane only) to give the title compound as a colorless oil (180 mg, 70%).